Cas no 957187-25-6 (5-Amino-4-chloro-2-fluorobenzoic acid)

5-Amino-4-chloro-2-fluorobenzoic acid is a fluorinated benzoic acid derivative with a molecular formula of C₇H₅ClFNO₂. This compound serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients requiring halogenated aromatic frameworks. The presence of amino, chloro, and fluoro substituents enhances its reactivity, enabling selective functionalization in coupling reactions, amide formations, and heterocycle syntheses. Its high purity and stability make it suitable for precision applications in medicinal chemistry and material science. The compound is typically supplied as a crystalline solid, ensuring consistent performance in research and industrial processes. Proper handling and storage under inert conditions are recommended to maintain its integrity.

5-Amino-4-chloro-2-fluorobenzoic acid structure

957187-25-6 structure

Product Name:5-Amino-4-chloro-2-fluorobenzoic acid

CAS No:957187-25-6

MF:C₇H₅ClFNO₂

MW:189.571504354477

CID:3032547

PubChem ID:46738648

Update Time:2025-05-28

5-Amino-4-chloro-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

- 4-氯-2-氟-5-氨基苯甲酸
- 5-amino-4-chloro-2-fluorobenzoic acid
- 5-Amino-4-chloro-2-fluoro-benzoic acid
- 5-amino-4-chloro-2-fluorobenzoicacid
- BB 0261332
- CS-0210155
- SCHEMBL10324220
- 957187-25-6
- MFCD17276591
- BS-33398
- DB-185716
- UTSRABQCSOHYHQ-UHFFFAOYSA-N
- AKOS012322563
- 5-Amino-4-chloro-2-fluorobenzoic acid
- Inchi： 1S/C7H5ClFNO2/c8-4-2-5(9)3(7(11)12)1-6(4)10/h1-2H,10H2,(H,11,12)
- InChI Key： UTSRABQCSOHYHQ-UHFFFAOYSA-N
- SMILES： ClC1C=C(C(C(=O)O)=CC=1N)F

Computed Properties

Exact Mass: 188.99900
Monoisotopic Mass: 188.9992843g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 190
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 63.3

Experimental Properties

PSA: 63.32000
LogP: 2.34070

5-Amino-4-chloro-2-fluorobenzoic acid Pricemore >>

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